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Compound of Interest

Compound Name: 2-Butoxybenzaldehyde

Cat. No.: B1266755 Get Quote

For researchers and professionals in drug development, meticulous adherence to safety

protocols is paramount, especially when handling specialized chemical compounds. This guide

provides essential, step-by-step procedures for the safe disposal of 2-Butoxybenzaldehyde,

ensuring a secure laboratory environment and regulatory compliance.

Key Safety and Hazard Information
2-Butoxybenzaldehyde is classified as an irritant and requires careful handling to avoid

adverse health effects. It is known to cause skin, eye, and respiratory irritation[1]. In case of

exposure, immediate first aid measures are necessary. For skin contact, wash the affected

area with soap and plenty of water after removing contaminated clothing[2]. Eye contact

requires rinsing with pure water for at least 15 minutes[2]. If inhaled, the individual should be

moved to fresh air; if breathing is difficult, oxygen should be administered[2]. Ingestion requires

rinsing the mouth with water, and vomiting should not be induced[2]. In all cases of exposure,

consulting a doctor is advised[2].

Personal protective equipment (PPE) is mandatory when handling this substance. This

includes suitable protective clothing, chemical-impermeable gloves, and eye and face

protection[2][3]. Work should always be conducted in a well-ventilated area to minimize

inhalation risks[2].

A summary of the key physical and chemical properties of 2-Butoxybenzaldehyde is provided

in the table below.
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Property Value

Molecular Formula C11H14O2

Molecular Weight 178.23 g/mol [1]

Appearance Dark orange liquid[4][5]

Odor Pungent[4][5]

Boiling Point 148 - 149 °C @ 10 mmHg[4][5]

Vapor Density 6.1[4][5]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 2-Butoxybenzaldehyde is through

a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing[2]. It

is crucial to prevent the chemical from entering drains or sewer systems and to avoid

environmental contamination[2].

Waste Collection and Storage:

Use Original Containers: Whenever feasible, store the waste chemical in its original

container[3].

Proper Labeling: Ensure all waste containers are clearly labeled with the chemical name and

associated hazards[3][6]. Do not use chemical formulas or structures[6].

No Mixing: Do not mix 2-Butoxybenzaldehyde with other chemical waste[3].

Secure Storage: Store waste containers in a dry, cool, and well-ventilated place, with the

container tightly closed[5].

Handling Spills:

Ensure Ventilation: Make sure the area is adequately ventilated[2].

Remove Ignition Sources: Eliminate all potential sources of ignition from the spill area[2].
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Containment: Prevent the spill from spreading or entering drains[2][3].

Absorb Spill: Use a non-combustible, inert absorbent material, such as sand or silica gel, to

soak up the spill[3].

Collect Waste: Carefully collect the absorbed material and place it into a suitable, closed,

and properly labeled container for disposal[2][3].

Final Disposal: Arrange for the collection of the chemical waste by a licensed and approved

hazardous waste disposal company. The material can be disposed of by removal to a licensed

chemical destruction plant or by controlled incineration[2].

Contaminated Packaging: Empty containers should be triple-rinsed (or equivalent) and can

then be offered for recycling or reconditioning. Alternatively, the packaging can be punctured to

render it unusable for other purposes and then disposed of in a sanitary landfill[2].

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 2-
Butoxybenzaldehyde.
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2-Butoxybenzaldehyde Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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